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Abstract & Core Logic
This guide details the preparation, handling, and experimental deployment of L-Leucine-AMC,

a fluorogenic substrate used to quantify Leucine Aminopeptidase (LAP) activity. Unlike

colorimetric substrates (e.g., L-Leu-pNA), L-Leu-AMC offers superior sensitivity (detection limits

< 0.1 mU) and a wider dynamic range.

The Mechanism: The assay relies on the specific hydrolysis of the amide bond between the

amino acid L-Leucine and the fluorophore 7-amino-4-methylcoumarin (AMC).

State A (Substrate): L-Leu-AMC is non-fluorescent (or weakly fluorescent) due to the

quenching effect of the amide linkage on the coumarin ring.

State B (Product): Upon enzymatic cleavage, free AMC is released.
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Detection: Free AMC is highly fluorescent at alkaline pH, allowing real-time or endpoint

quantification.
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Figure 1: Enzymatic hydrolysis mechanism of L-Leu-AMC by Leucine Aminopeptidase.

Material Specifications & Preparation
Chemical Properties[1][2]

CAS Number: 62480-44-8[1][2][3]

Molecular Weight: 324.8 g/mol (Hydrochloride salt)[1]
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Excitation/Emission: ~365 nm / ~440 nm (Free AMC)

Solubility: Soluble in DMSO, Ethanol, DMF.[4][5] Sparingly soluble in water.

Stock Solution Preparation (The Critical Step)
Objective: Create a stable 50 mM Stock Solution. Solvent: Anhydrous DMSO (Dimethyl

Sulfoxide) is preferred over ethanol to minimize evaporation and hydrolysis during storage.

Protocol:

Weighing: Accurately weigh 16.24 mg of L-Leu-AMC.

Solubilization: Add 1.0 mL of high-grade anhydrous DMSO.

Mixing: Vortex vigorously until the solid is completely dissolved. Sonicate briefly (5-10

seconds) if necessary.

Storage: Aliquot into light-protective amber tubes (e.g., 50 µL aliquots). Store at -20°C.

Stability:[6][5][7][8][9] Stable for >6 months if kept dry and frozen. Avoid repeated freeze-

thaw cycles.[10]

Why DMSO? L-Leu-AMC is hydrophobic. Dissolving directly in aqueous buffer often leads to

precipitation or the formation of "micro-aggregates" that cause erratic fluorescence readings.

The DMSO stock ensures a homogeneous start.

Assay Buffer Engineering
The buffer environment is critical for LAP activity, which is a metalloenzyme requiring metal

ions for catalysis.

Recommended Buffer Composition (pH 8.0):

Component Concentration Function

Tris-HCl (pH 8.0) 50 - 100 mM
Maintains optimal pH for
LAP activity.
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|

or

| 1 - 5 mM | Essential Cofactor. LAP is a zinc-metalloenzyme but is often activated by Mg²⁺ or
Mn²⁺. | | NaCl (Optional) | 100 mM | Mimics physiological ionic strength. | | BSA (Optional) |
0.1% (w/v) | Prevents enzyme adsorption to plasticware. |

Note: Avoid phosphate buffers if using manganese, as manganese phosphate may precipitate.

Experimental Workflow (In Vitro Assay)
This protocol describes a Continuous (Kinetic) Assay in a 96-well plate format. This is superior

to endpoint assays as it identifies linearity and avoids artifacts from substrate depletion.

Reagent Setup
Assay Buffer: Pre-warm to 37°C.

Substrate Working Solution (2x): Dilute the 50 mM DMSO stock into Assay Buffer to create a

100 µM working solution.

Calculation: Add 2 µL of 50 mM Stock to 998 µL of Buffer.

Final DMSO: 0.2% (Well below the toxicity threshold for most enzymes).

Enzyme Sample: Dilute LAP source (recombinant or lysate) in Assay Buffer.

Plate Layout & Execution
Step-by-Step Protocol:

Blank Wells (Background): Add 50 µL Assay Buffer + 50 µL Substrate Working Solution.

Sample Wells: Add 50 µL Enzyme Sample.

Initiation: Add 50 µL Substrate Working Solution (100 µM) to sample wells.

Final Reaction Volume: 100 µL.
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Final Substrate Concentration: 50 µM.

Measurement: Immediately place in a fluorescence plate reader.

Temperature: 37°C.[11][12]

Mode: Kinetic (Read every 1-2 minutes for 30-60 minutes).

Wavelengths: Ex 365 nm / Em 440 nm.

Experimental Workflow Diagram
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Figure 2: Standard Operating Procedure (SOP) for L-Leu-AMC Kinetic Assay.

Data Analysis & Quantification
Trustworthiness Check: Raw fluorescence units (RFU) are arbitrary. You must generate an

AMC Standard Curve to convert RFU to moles of product.
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AMC Standard Curve
Prepare a 10 µM solution of free 7-Amino-4-methylcoumarin (AMC) (Standard) in Assay

Buffer.

Perform serial dilutions (e.g., 0, 0.625, 1.25, 2.5, 5, 10 µM).

Measure fluorescence (Endpoint) under the exact same conditions (buffer, pH, gain settings)

as the enzyme assay.

Plot: RFU (y-axis) vs. AMC Concentration (x-axis).

Calculate Slope:

(RFU/µM).

Activity Calculation
Calculate the reaction rate from the linear portion of the kinetic curve (

).

: Slope of the kinetic trace (Sample - Blank).

: Slope of the AMC standard curve (RFU/µM).

: Volume of enzyme added (ml) (e.g., 0.05 ml).

: Dilution Factor.[11]

Unit Definition: One unit (U) releases 1 µmol of AMC per minute at 37°C.

Troubleshooting & Optimization (Self-Validating
Systems)
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Issue Probable Cause Corrective Action

High Background

Fluorescence

Substrate degradation or

Autofluorescence.

Check "No Enzyme" control. If

high, prepare fresh working

solution. Ensure Ex/Em filters

are narrow.

Non-Linear Kinetics
Substrate depletion or Enzyme

instability.

Dilute enzyme further. Ensure

<10% of substrate is

consumed. Add BSA to

stabilize enzyme.

Low Signal pH Mismatch or Quenching.

AMC fluorescence is pH

dependent (low at acidic pH).

Ensure Buffer pH is >7.5.

Precipitation High Substrate Concentration.

Do not exceed 100 µM L-Leu-

AMC in aqueous buffer. Keep

DMSO < 1%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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